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Compound of Interest

Compound Name: Homovanillic Acid-13C6

Cat. No.: B13825565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Homovanillic Acid-13C6 (HVA-13C6) is a stable isotope-labeled internal standard for

Homovanillic Acid (HVA), the major terminal metabolite of the neurotransmitter dopamine. Its

application is critical in analytical methodologies, particularly in mass spectrometry-based

techniques, to ensure accurate quantification of HVA in various biological matrices. This

technical guide provides an in-depth overview of Homovanillic Acid-13C6, including its

chemical and physical properties, its role in dopamine metabolism, and detailed experimental

protocols for its use in research and clinical settings.
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Property Value

CAS Number 1185016-45-8

Molecular Formula C₃¹³C₆H₁₀O₄

Molecular Weight 188.13 g/mol

Appearance White to off-white solid

Synonyms

4-Hydroxy-3-methoxy(benzene-13C6)acetic

Acid, 4-Hydroxy-3-methoxy(phenyl-13C6)acetic

Acid

Physicochemical Properties of Unlabeled Homovanillic
Acid
While specific experimental data for the 13C6-labeled compound is not extensively available,

the physicochemical properties are expected to be very similar to the unlabeled form.

Property Value

Melting Point 141-143 °C

Boiling Point 358.8 °C at 760 mmHg

Water Solubility 10.5 mg/mL at 25 °C

pKa 4.35 (acidic)

Dopamine Metabolism and the Role of Homovanillic
Acid
Homovanillic acid is the final product of dopamine metabolism, primarily occurring in the brain

and peripheral tissues. The metabolic pathway involves two key enzymes: monoamine oxidase

(MAO) and catechol-O-methyltransferase (COMT).[1] The quantification of HVA is a critical tool

for studying dopamine turnover and is a biomarker for several neurological disorders and

neuroendocrine tumors. The use of Homovanillic Acid-13C6 as an internal standard allows for
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the precise and accurate measurement of endogenous HVA levels, correcting for variations in

sample preparation and instrument response.

Dopamine to Homovanillic Acid Metabolic Pathway
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Dopamine

3,4-Dihydroxyphenylacetic acid (DOPAC)MAO, ALDH

3-Methoxytyramine (3-MT)
COMT

Homovanillic Acid (HVA)

COMT

MAO, ALDH
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Urine Sample

Spike with HVA-13C6

Protein Precipitation

Evaporation

Reconstitution

Inject into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection

Quantification (HVA/HVA-13C6 ratio)
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Quality Control of HVA-13C6

Chemical Purity Isotopic Purity Identity Confirmation Concentration

Accurate Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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